Cas no 127168-76-7 (5-chloro-2,3-dihydro-1H-isoindole)

5-chloro-2,3-dihydro-1H-isoindole structure
127168-76-7 structure
Product Name:5-chloro-2,3-dihydro-1H-isoindole
CAS No:127168-76-7
MF:C8H8ClN
MW:153.608820915222
MDL:MFCD11223563
CID:1025674
PubChem ID:14795866
Update Time:2025-04-20

5-chloro-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

    • 5-chloroisoindoline
    • 5-chloroisoindoline hydrochloride
    • 5-chloro-2,3-dihydro-1H-isoindole
    • C90100
    • 5- chloroisoindoline
    • SB64129
    • SCHEMBL329312
    • C8H8ClN
    • J-517396
    • AB6849
    • 5-chloro-2,3-dihydroisoindole
    • DTXSID00564157
    • MFCD11223563
    • AKOS006308774
    • 1H-Isoindole, 5-chloro-2,3-dihydro-
    • DA-13034
    • AS-44804
    • 127168-76-7
    • CS-0443785
    • A16001
    • KDKRSWXFLFTSII-UHFFFAOYSA-N
    • EN300-153303
    • MDL： MFCD11223563
    • Inchi： 1S/C8H8ClN/c9-8-2-1-6-4-10-5-7(6)3-8/h1-3,10H,4-5H2
    • InChI Key： KDKRSWXFLFTSII-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2CNCC=2C=1

Computed Properties

  • Exact Mass: 189.01100
  • Monoisotopic Mass: 153.0345270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.214
  • Boiling Point: 237 ºC
  • Flash Point: 97 ºC
  • PSA: 12.03000
  • LogP: 3.07400

5-chloro-2,3-dihydro-1H-isoindole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-chloro-2,3-dihydro-1H-isoindole Pricemore >>

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5-chloro-2,3-dihydro-1H-isoindole Production Method

5-chloro-2,3-dihydro-1H-isoindole Related Literature

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